Cas no 1269440-67-6 (3-fluoro-4-iodopyridin-2-amine)

3-Fluoro-4-iodopyridin-2-amine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The presence of both fluorine and iodine substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. The amine group at the 2-position further expands its functionalization potential, enabling diverse derivatization pathways. This compound is particularly useful in the synthesis of bioactive molecules due to its balanced electronic and steric properties. High purity grades are available to ensure reproducibility in synthetic applications. Its stability under standard storage conditions makes it a reliable building block for medicinal chemistry and material science applications.
3-fluoro-4-iodopyridin-2-amine structure
1269440-67-6 structure
Product Name:3-fluoro-4-iodopyridin-2-amine
CAS No:1269440-67-6
MF:C5H4FIN2
MW:238.001536369324
MDL:MFCD18911726
CID:1220802
PubChem ID:51034458
Update Time:2025-10-29

3-fluoro-4-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-4-iodo-2-pyridinamine
    • SBB064505
    • SureCN2326230
    • KSC661E6H
    • 3-fluoro-4-iodopyridin-2-amine
    • PubChem4781
    • Benzonitrile, 3-fluoro-4-iodo-
    • Benzonitrile,3-fluoro-4-iodo-
    • ACMC-20aiba
    • 3-fluoro-4-iodo benzonitrile
    • SBB064505; SureCN2326230; KSC661E6H; 3-fluoro-4-iodopyridin-2-amine; PubChem4781; Benzonitrile, 3-fluoro-4-iodo-; Benzonitrile,3-fluoro-4-iodo-; ACMC-20aiba; 3-fluoro-4-iodo benzonitrile;
    • MFCD18911726
    • SCHEMBL8223090
    • AKOS025213650
    • C5H4FIN2
    • RNDRHBMMPKFNLJ-UHFFFAOYSA-N
    • 3-fluoro-4-iodo-pyridin-2-amine
    • SY288276
    • 2-Amino-3-fluoro-4-iodopyridine
    • 1269440-67-6
    • SB81155
    • DB-218073
    • CS-0371723
    • EN300-262549
    • MDL: MFCD18911726
    • Inchi: 1S/C5H4FIN2/c6-4-3(7)1-2-9-5(4)8/h1-2H,(H2,8,9)
    • InChI Key: RNDRHBMMPKFNLJ-UHFFFAOYSA-N
    • SMILES: IC1C=CN=C(C=1F)N

Computed Properties

  • Exact Mass: 237.94032g/mol
  • Monoisotopic Mass: 237.94032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.9Ų

3-fluoro-4-iodopyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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